N-(5,7-dimethyl-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-2-methylpropanamide

• IUPAC Name: N-(5,7-dimethyl-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-2-methylpropanamide
• InChI: InChI=1S/C16H18N2OS/c1-6-7-18-13-9-11(4)8-12(5)14(13)20-16(18)17-15(19)10(2)3/h1,8-10H,7H2,2-5H3
• InChI Key: UIDHXDHFFUMZCV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)N(C(=NC(=O)C(C)C)S2)CC#C)C
• Molecular Formula: C16H18N2OS
• Molecular Weight: 286.4 g/mol
• CAS No.: 868674-39-9

Description

N-(5,7-dimethyl-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-2-methylpropanamide is a useful research compound. Its molecular formula is C16H18N2OS and its molecular weight is 286.39. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Environmental Applications

Benzothiazoles are integral in the development of light-sensitive materials and metal passivators, highlighting their utility in environmental and material sciences. A practical synthesis method for benzothiazole derivatives emphasizes green chemistry principles, showcasing the compound's relevance in sustainable practices (Gu et al., 2009).

Therapeutic and Pharmacological Potentials

Benzothiazole derivatives demonstrate a wide range of biological activities, including antimicrobial, anti-inflammatory, and antitumor effects. The structural simplicity and versatility of benzothiazoles make them attractive for drug discovery and development, particularly in cancer therapy (Kamal et al., 2015). The exploration of structure-activity relationships (SAR) of benzothiazole derivatives reveals their potential as therapeutic agents, with modifications at the C-2 carbon atom and C-6 significantly impacting biological activity (Bhat & Belagali, 2020).

Anticancer Research

Benzothiazoles are noted for their antitumor properties, with specific structural modifications enhancing their efficacy against various cancer cell lines. The discovery and development of new benzothiazole-based compounds as potential chemotherapeutics are ongoing, focusing on their anticancer activities and mechanisms of action (Ahmed et al., 2012). The comprehensive review of benzothiazole derivatives in medicinal chemistry underscores their significance across a broad spectrum of pharmacological properties, including anticancer activity (Keri et al., 2015).

Antimicrobial and Antiviral Applications

Benzothiazole moieties and their derivatives exhibit antimicrobial and antiviral properties, addressing the global concern of multi-drug resistant pathogens and emerging diseases. The development of new benzothiazole-based antimicrobial and antiviral agents is critical for future clinical applications (Elamin et al., 2020).